Cas no 2229461-22-5 (tert-butyl N-2-amino-3-(4-fluoropyridin-2-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(4-fluoropyridin-2-yl)propylcarbamate
• CAS No: 2229461-22-5
• MF: C₁₃H₂₀FN₃O₂
• MW: 269.31520652771
• CID: 5750691
• PubChem ID: 165704939
• Update Time: 2025-06-14

tert-butyl N-2-amino-3-(4-fluoropyridin-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-amino-3-(4-fluoropyridin-2-yl)propyl]carbamate
• EN300-1884648
• 2229461-22-5
• tert-butyl N-2-amino-3-(4-fluoropyridin-2-yl)propylcarbamate

• Inchi： 1S/C13H20FN3O2/c1-13(2,3)19-12(18)17-8-10(15)7-11-6-9(14)4-5-16-11/h4-6,10H,7-8,15H2,1-3H3,(H,17,18)
• InChI Key： OMLQZITTYJWYNN-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)CC(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 269.15395505g/mol
• Monoisotopic Mass: 269.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-2-amino-3-(4-fluoropyridin-2-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-3-(4-fluoropyridin-2-yl)propylcarbamate (CAS No. 2229461-22-5)

The compound tert-butyl N-2-amino-3-(4-fluoropyridin-2-yl)propylcarbamate (CAS No. 2229461-22-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a 4-fluoropyridin-2-yl moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and development.

One of the key reasons for the growing interest in tert-butyl N-2-amino-3-(4-fluoropyridin-2-yl)propylcarbamate is its role in the design of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The 4-fluoropyridin-2-yl group in this compound is particularly noteworthy, as fluorinated pyridines are known to enhance the binding affinity and metabolic stability of drug candidates. This aligns with current trends in medicinal chemistry, where fluorination is a popular strategy to improve pharmacokinetic properties.

In addition to its pharmaceutical applications, tert-butyl N-2-amino-3-(4-fluoropyridin-2-yl)propylcarbamate is also a subject of interest in synthetic chemistry. The tert-butyl carbamate (Boc) group is a widely used protecting group for amines, and its presence in this compound highlights its utility in multi-step organic syntheses. The Boc group can be easily removed under mild acidic conditions, making it a versatile tool for chemists working on complex molecular architectures.

The compound's CAS No. 2229461-22-5 is often searched in databases by researchers looking for detailed spectroscopic data, synthetic protocols, or commercial suppliers. Given the increasing demand for fluorinated building blocks in drug discovery, this compound is likely to remain a hot topic in scientific literature. Recent publications have explored its use in the synthesis of novel heterocyclic compounds, further underscoring its importance in modern chemistry.

Another area where tert-butyl N-2-amino-3-(4-fluoropyridin-2-yl)propylcarbamate shines is in the development of PET (positron emission tomography) tracers. The incorporation of fluorine-18, a radioactive isotope, into pyridine derivatives is a common strategy for creating imaging agents. While this compound itself is not radioactive, its structural features make it a promising candidate for further modification into PET tracers. This aligns with the broader trend of personalized medicine, where imaging technologies are becoming increasingly important for diagnosis and treatment monitoring.

From a commercial perspective, the availability of tert-butyl N-2-amino-3-(4-fluoropyridin-2-yl)propylcarbamate is critical for researchers and pharmaceutical companies. Suppliers often list this compound under its CAS No. 2229461-22-5, and its pricing and purity are key considerations for buyers. The compound's stability under standard storage conditions (typically room temperature or refrigerated) is another factor that contributes to its practicality in laboratory settings.

Environmental and safety considerations are also important when working with tert-butyl N-2-amino-3-(4-fluoropyridin-2-yl)propylcarbamate. While it is not classified as a hazardous material, proper handling procedures should always be followed to minimize risks. This includes the use of personal protective equipment (PPE) such as gloves and safety glasses, as well as working in a well-ventilated area. These precautions are in line with the broader emphasis on laboratory safety and green chemistry principles.

In summary, tert-butyl N-2-amino-3-(4-fluoropyridin-2-yl)propylcarbamate (CAS No. 2229461-22-5) is a versatile and valuable compound with wide-ranging applications in pharmaceutical research and synthetic chemistry. Its unique structural features, including the 4-fluoropyridin-2-yl and tert-butyl carbamate groups, make it a key player in the development of new drugs and imaging agents. As the demand for fluorinated building blocks continues to grow, this compound is poised to remain a focal point of scientific inquiry and industrial application.